2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C15H14N2O4S/c18-13(7-17-14(19)1-2-15(17)20)16-6-12-5-11(9-22-12)10-3-4-21-8-10/h3-5,8-9H,1-2,6-7H2,(H,16,18)
• InChI Key: AUPPXOQPYFKASG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the family of pyrrolidinones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide is not well understood. However, it is believed that this compound interacts with specific receptors in the body, leading to various biological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide has various biochemical and physiological effects. This compound has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been reported to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide in lab experiments is its ability to exhibit diverse biological activities. This compound can be used in various scientific research areas, including organic electronics, drug discovery, and neuroprotection. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide. One of the significant areas of research is the development of new synthetic routes for this compound. This would enable the production of larger quantities of this compound, which can be used for further research. Another area of research is the investigation of the mechanism of action of this compound, which would lead to a better understanding of its biological effects. Additionally, further research can be conducted to explore the potential applications of this compound in the treatment of various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound exhibits diverse biological activities and has potential applications in organic electronics, drug discovery, and neuroprotection. Further research is needed to explore the potential applications of this compound and to investigate its mechanism of action.

Synthesis Methods

The synthesis of 2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide can be achieved through a multi-step process involving the reaction of various reagents. The synthesis method involves the use of thiophene-2-carboxylic acid, furan-3-carboxaldehyde, and N-methylpyrrolidin-2-one as starting materials. The reaction involves the use of various reagents such as triethylamine, acetic anhydride, and sodium hydride. The final product is obtained through purification and isolation procedures.

Scientific Research Applications

2-(2,5-Dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide has potential applications in various scientific research areas. One of the significant applications of this compound is in the field of organic electronics. This compound has been used as a building block for the synthesis of organic semiconductors, which have potential applications in the development of electronic devices.